Cas no 1094619-83-6 (Methyl 5-amino-3-(trifluoromethyl)-1,2-thiazole-4-carboxylate)
1094619-83-6 structure
Product Name:Methyl 5-amino-3-(trifluoromethyl)-1,2-thiazole-4-carboxylate
CAS No:1094619-83-6
MF:C6H5F3N2O2S
MW:226.176310300827
CID:5655816
PubChem ID:69177138
Update Time:2023-09-11
Methyl 5-amino-3-(trifluoromethyl)-1,2-thiazole-4-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- SCHEMBL4758106
- methyl 5-amino-3-(trifluoromethyl)-1,2-thiazole-4-carboxylate
- YWYBXNDBJMNYDA-UHFFFAOYSA-N
- EN300-27725280
- 1094619-83-6
- methyl 5-amino-3-(trifluoromethyl)isothiazole-4-carboxylate
- 4-Isothiazolecarboxylic acid, 5-amino-3-(trifluoromethyl)-, methyl ester
- Methyl 5-amino-3-(trifluoromethyl)-1,2-thiazole-4-carboxylate
-
- Inchi： 1S/C6H5F3N2O2S/c1-13-5(12)2-3(6(7,8)9)11-14-4(2)10/h10H2,1H3
- InChI Key： YWYBXNDBJMNYDA-UHFFFAOYSA-N
- SMILES： S1C(=C(C(=O)OC)C(C(F)(F)F)=N1)N
Computed Properties
- Exact Mass: 226.00238307g/mol
- Monoisotopic Mass: 226.00238307g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 236
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 93.4Ų
Experimental Properties
- Density: 1.551±0.06 g/cm3(Predicted)
- Boiling Point: 221.6±40.0 °C(Predicted)
- pka: 1.18±0.50(Predicted)
Methyl 5-amino-3-(trifluoromethyl)-1,2-thiazole-4-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-27725280-0.05g |
methyl 5-amino-3-(trifluoromethyl)-1,2-thiazole-4-carboxylate |
1094619-83-6 | 95.0% | 0.05g |
$1056.0 | 2025-03-20 | |
| Enamine | EN300-27725280-0.1g |
methyl 5-amino-3-(trifluoromethyl)-1,2-thiazole-4-carboxylate |
1094619-83-6 | 95.0% | 0.1g |
$1106.0 | 2025-03-20 | |
| Enamine | EN300-27725280-0.25g |
methyl 5-amino-3-(trifluoromethyl)-1,2-thiazole-4-carboxylate |
1094619-83-6 | 95.0% | 0.25g |
$1156.0 | 2025-03-20 | |
| Enamine | EN300-27725280-0.5g |
methyl 5-amino-3-(trifluoromethyl)-1,2-thiazole-4-carboxylate |
1094619-83-6 | 95.0% | 0.5g |
$1207.0 | 2025-03-20 | |
| Enamine | EN300-27725280-1.0g |
methyl 5-amino-3-(trifluoromethyl)-1,2-thiazole-4-carboxylate |
1094619-83-6 | 95.0% | 1.0g |
$1256.0 | 2025-03-20 | |
| Enamine | EN300-27725280-2.5g |
methyl 5-amino-3-(trifluoromethyl)-1,2-thiazole-4-carboxylate |
1094619-83-6 | 95.0% | 2.5g |
$2464.0 | 2025-03-20 | |
| Enamine | EN300-27725280-5.0g |
methyl 5-amino-3-(trifluoromethyl)-1,2-thiazole-4-carboxylate |
1094619-83-6 | 95.0% | 5.0g |
$3645.0 | 2025-03-20 | |
| Enamine | EN300-27725280-10.0g |
methyl 5-amino-3-(trifluoromethyl)-1,2-thiazole-4-carboxylate |
1094619-83-6 | 95.0% | 10.0g |
$5405.0 | 2025-03-20 | |
| Enamine | EN300-27725280-1g |
methyl 5-amino-3-(trifluoromethyl)-1,2-thiazole-4-carboxylate |
1094619-83-6 | 1g |
$1256.0 | 2023-09-10 | ||
| Enamine | EN300-27725280-5g |
methyl 5-amino-3-(trifluoromethyl)-1,2-thiazole-4-carboxylate |
1094619-83-6 | 5g |
$3645.0 | 2023-09-10 |
Methyl 5-amino-3-(trifluoromethyl)-1,2-thiazole-4-carboxylate Related Literature
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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